Ethyl 3-(2,3,4-trimethoxyphenyl)prop-2-enoate

• CAS No.: 108125-64-0
• Molecular Formula: C14H18O5
• Molecular Weight: 266.29 g/mol
• IUPAC Name: ethyl 3-(2,3,4-trimethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C14H18O5/c1-5-19-12(15)9-7-10-6-8-11(16-2)14(18-4)13(10)17-3/h6-9H,5H2,1-4H3
• InChI Key: NQWDRGWNGPYFOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC1=C(C(=C(C=C1)OC)OC)OC

Description

Ethyl 3-(2,3,4-trimethoxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C14H18O5 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% dispersion in mineral oil; 245 mg) was suspended in THF (1 mL) under an argon atmosphere, to the suspension ethyl diethylphosphonoacetate (1.11 mL) was added dropwise under ice cooling, and the mixture was stirred for 30 minutes. After 2,3,4-trimethoxybenzaldehyde (1.0 g) was then added to the mixture, the reaction mixture was stirred at room temperature for 30 minutes and concentrated under reduced pressure. The residue was dissolved in chloroform, and the solution was washed with water and saturated brine, dried over anhydrous magnesium sulfate and then concentrated under reduced pressure. The residue was purified by column chromatography on silica gel (hexane:ethyl acetate=1:1) to obtain the title compound.